rac Octanoyl Carnitine Chloride rac Octanoyl Carnitine Chloride Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency.
Brand Name: Vulcanchem
CAS No.: 14919-35-8
VCID: VC0026149
InChI: InChI=1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
SMILES: CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Molecular Formula: C15H30NO4 • Cl
Molecular Weight: 323.85 g/mol

rac Octanoyl Carnitine Chloride

CAS No.: 14919-35-8

Reference Standards

VCID: VC0026149

Molecular Formula: C15H30NO4 • Cl

Molecular Weight: 323.85 g/mol

rac Octanoyl Carnitine Chloride - 14919-35-8

CAS No. 14919-35-8
Product Name rac Octanoyl Carnitine Chloride
Molecular Formula C15H30NO4 • Cl
Molecular Weight 323.85 g/mol
IUPAC Name (3-carboxy-2-octanoyloxypropyl)-trimethylazanium;chloride
Standard InChI InChI=1S/C15H29NO4.ClH/c1-5-6-7-8-9-10-15(19)20-13(11-14(17)18)12-16(2,3)4;/h13H,5-12H2,1-4H3;1H
Standard InChIKey MYMFUYYXIJGKKU-UHFFFAOYSA-N
SMILES CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Canonical SMILES CCCCCCCC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]
Appearance Assay:≥98%A crystalline solid
Description Carnitine facilitates the transport of acyl units across the inner mitochondrial membrane. Fatty acid esters of carnitine (acylcarnitines) have been shown to inhibit the oxidation of long chain fatty acids by interfering with the mitochondrial carnitine:acylcarnitine exchange system. (±)-Octanoylcarnitine is a carnitine ester that inhibits carnitine-acylcarnitine translocase with an IC50 value of 33 μM. Medium-chain acyl-CoA dehydrogenase deficiency, a risk factor for sudden unexpected infant death, leads to the accumulation of (±)-octanoylcarnitine in the blood. Thus, analysis of neonatal blood concentrations of (±)-octanoylcarnitine by tandem mass spectrometry has been used as part of a standard newborn screening program as a biomarker of this deficiency.
Related CAS 3671-77-0 (Parent)
Synonyms 3-Carboxy-N,N,N-trimethyl-2-[(1-oxooctyl)oxy]-1-propanaminium Chloride; (+/-)-Octanoylcarnitine Chloride; (3-Carboxy-2-hydroxypropyl)trimethylammonium chloride; Octanoyl Carnitine Hydrochloride; Octanoyl-dl-carnitine Hydrochloride; Octanoylcarnitine
PubChem Compound 177508
Last Modified Nov 11 2021
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